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Compound of Interest

Compound Name: 14-Bromo-1-tetradecanol

Cat. No.: B1271965 Get Quote

An In-Depth Technical Guide on 14-Bromo-1-tetradecanol: Molecular Structure and

Properties

For researchers, scientists, and professionals in drug development, a precise understanding of

a molecule's structure and properties is fundamental. This guide provides a detailed overview

of 14-Bromo-1-tetradecanol, a halogenated fatty alcohol.

Molecular and Chemical Properties
14-Bromo-1-tetradecanol is an organic compound characterized by a long 14-carbon aliphatic

chain.[1] At one end of this chain (position 1), a hydroxyl (-OH) group is attached, classifying it

as an alcohol. At the opposite end (position 14), a bromine (-Br) atom is substituted, making it a

halogenated derivative.[1] This unique structure, with its hydrophilic alcohol head and a long

hydrophobic carbon tail ending with a bromine atom, imparts specific chemical reactivity and

physical properties to the molecule. The presence of the bromine atom significantly influences

its chemical behavior.[1]

Quantitative Molecular Data
A summary of the key quantitative data for 14-Bromo-1-tetradecanol is presented in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₄H₂₉BrO
PubChem[2], Santa Cruz

Biotechnology[3]

Molecular Weight 293.28 g/mol
PubChem[2], Santa Cruz

Biotechnology[3]

IUPAC Name 14-bromotetradecan-1-ol PubChem[2]

CAS Number 72995-94-9
PubChem[2], Santa Cruz

Biotechnology[3]

Molecular Structure Visualization
To illustrate the molecular structure of 14-Bromo-1-tetradecanol, a 2D diagram has been

generated using the Graphviz (DOT language). This visualization clearly depicts the

arrangement of atoms and the key functional groups within the molecule.

2D structure of 14-Bromo-1-tetradecanol.

Experimental Protocols
While specific experimental protocols for the synthesis or application of 14-Bromo-1-
tetradecanol are not detailed in the provided search results, its structure suggests it can be

utilized as a starting material in various organic synthesis reactions.[1] The terminal hydroxyl

group can undergo reactions such as esterification, etherification, or oxidation, while the bromo

group is susceptible to nucleophilic substitution, allowing for the introduction of other functional

groups.[1]

A general protocol for a substitution reaction at the bromine-bearing carbon could involve

reacting 14-Bromo-1-tetradecanol with a suitable nucleophile in an appropriate solvent. The

reaction conditions, such as temperature and reaction time, would need to be optimized based

on the specific nucleophile and desired product.

Similarly, esterification of the hydroxyl group would typically involve reacting the alcohol with a

carboxylic acid or its derivative (e.g., an acyl chloride or anhydride) in the presence of an acid
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catalyst. The choice of catalyst and reaction conditions would depend on the reactivity of the

starting materials.

It is important to note that due to the presence of bromine, 14-Bromo-1-tetradecanol should

be handled with care as it could be a skin and eye irritant.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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